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Compound of Interest

Compound Name: 2-Chloronaphthalene-d7

cat. No.: B1436267

An In-depth Technical Guide to the Safety Data for 2-Chloronaphthalene-d7

This guide provides a comprehensive overview of the safety data for 2-Chloronaphthalene-
d7, designed for researchers, scientists, and professionals in drug development. While specific
safety studies on the deuterated form are limited, this document primarily references the data
for the unlabeled parent compound, 2-Chloronaphthalene, which is standard practice for
isotopically labeled compounds.

Section 1: Chemical Identification

This section provides basic identification details for 2-Chloronaphthalene-d7.

Identifier Value

2-chloro-1,3,4,5,6,7,8-
heptadeuterionaphthalene[1][2]

Chemical Name

Synonyms 2-Chloronaphthalene (D7)
Labeled CAS Number 93951-84-9[3][4]
Unlabeled CAS Number 91-58-7[3][4]

Molecular Formula C10D7CI[3]

Molecular Weight 169.66 g/mol [1][2][3][4]

Section 2: Hazard Identification
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2-Chloronaphthalene is classified as a hazardous substance. The GHS classification indicates
it can cause skin and serious eye irritation, and may cause respiratory irritation.[5][6] It is also
considered toxic to aquatic life with long-lasting effects.[3]

GHS Classification:

Skin Irritation (Category 2)[5][6]

Eye Irritation (Category 2)[5][6]

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System[5][6]

Acute Toxicity, Oral (Category 4)

Hazardous to the Aquatic Environment, Long-term Hazard (Category 1)
Hazard Statements:

e H302: Harmful if swallowed.

e H315: Causes skin irritation.[5]

e H319: Causes serious eye irritation.[5]

e H335: May cause respiratory irritation.[5]

e H410: Very toxic to aquatic life with long lasting effects.

Section 3: Physical and Chemical Properties

A summary of the key physical and chemical properties of 2-Chloronaphthalene is provided
below.
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Property Value

Monoclinic plates or off-white crystalline powder.

Physical State
[51[7118]

Melting Point 59.5 °C[5][7][8]
Boiling Point 259 °C at 101 kPa[7]
Density 1.18 g/cm3[7]

Vapor Pressure 1 Pa at 25 °C[7]
Vapor Density 5.6 (air = 1)[7][9]
Solubility in Water Insoluble.[7][9][10]
log Kow (Octanol/Water Partition Coefficient) 3.90[8]

Section 4: Toxicological Information

The substance can be absorbed into the body through inhalation, skin contact, and ingestion.
[7] Itis an irritant to the skin, eyes, and respiratory tract.[7] Chronic exposure symptoms can
include chloracne, cysts, headache, fatigue, vertigo, anorexia, and jaundice.[5][10][11] Long-
term or repeated exposure may have effects on the liver, potentially leading to impaired
function.[7]

Experimental Protocols: Detailed experimental protocols for the toxicological data cited in the
safety data sheets are not provided. Toxicological testing for regulatory purposes, such as GHS
classification, typically follows standardized guidelines from organizations like the Organisation
for Economic Co-operation and Development (OECD) or the U.S. Environmental Protection
Agency (EPA). For instance, skin and eye irritation studies are often conducted according to
OECD Guidelines for the Testing of Chemicals, such as TG 404 (Acute Dermal
Irritation/Corrosion) and TG 405 (Acute Eye Irritation/Corrosion).

Section 5: First-Aid Measures

Immediate medical attention is crucial in case of exposure. The following diagram outlines the
initial steps for first aid.
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Route of Exposure Immediate First-Aid Action
. - Rinse mouth.
Ingestion ®  Give one or two glasses of water to drink.

Medical Attention

Seek medical attention
if you feel unwell or if irritation persists.

Eye Contact P Remove contact lenses if present and easy to do.

Rinse cautiously with water for several minutes. ‘

Remove contaminated clothing.

Skin Contact
ih &ontac Rinse and wash skin with plenty of soap and water.

Inhalation > Move to fresh air and rest.
Keep comfortable for breathing.

Click to download full resolution via product page

First-Aid Procedures for 2-Chloronaphthalene-d7 Exposure.

Section 6: Handling and Storage

Proper handling and storage are essential to minimize risks.

Handling:

Use only in well-ventilated areas.[5][6]

Avoid breathing dust, fumes, or vapors.[5][6]

Avoid contact with skin and eyes.[5]

Wash hands thoroughly after handling.[5][6]

Do not eat, drink, or smoke when using this product.[7]
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o Keep away from open flames and sources of ignition.[5][7]

Storage:

Store in a well-ventilated place and keep the container tightly closed.[5][6]

Store locked up.[5][6]

Store under refrigerated temperatures, away from light and moisture.[3][5]

Keep away from strong oxidizing materials.[5][6][7]

Section 7: Exposure Controls and Personal
Protection

Engineering controls and personal protective equipment (PPE) are necessary to protect
personnel. The selection of PPE is dependent on the potential for exposure.

Engineering Controls:
o Ensure adequate ventilation, especially in confined areas.[6]
o Use local exhaust ventilation.[7]

o Eyewash stations and safety showers should be close to the workstation.[6]

Personal Protective Equipment (PPE) Workflow

Exposure Risk Assessment

Risk of inhalation

/ / Required PPE \ \

Respiratory Protection:
Use a filter respirator for organic gases and particulates
if ventilation is inadequate or mists/dust are generated.

Risk of eye splash /Risk of skin contact\Risk of skin contact

Eye/Face Protection: Hand Protection: Body Protection:
Wear safety spectacles or chemical safety goggles. Wear suitable protective gloves. Wear appropriate protective clothing.

Click to download full resolution via product page
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PPE Selection Logic for Handling 2-Chloronaphthalene-d7.

Section 8: Accidental Release Measures

In the event of a spill, immediate and appropriate action must be taken to contain and clean the
area while ensuring personnel safety.

Personal Precautions:
Ensure adequate ventilation.
Avoid substance contact and breathing dust/vapors.
Wear appropriate PPE (See Section 7).

Environmental Precautions:
Do NOT let this chemical enter the environment.
Prevent entry into sewers or surface waters.

Containment & Cleaning:
Sweep spilled substance into sealable containers.
If appropriate, moisten first to prevent dusting.
Carefully collect remainder.

Disposal:
Dispose of contents/container to an approved waste disposal plant
in accordance with local regulations.

Click to download full resolution via product page

Workflow for Accidental Spill Response.
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Section 9: Stability and Reactivity

o Reactivity: Decomposes on heating, producing toxic and corrosive gases like hydrogen
chloride.[5][7]

o Chemical Stability: Stable under normal temperatures and pressures.[9]
» Possibility of Hazardous Reactions: May react with strong oxidizing agents.[5][10]
e Incompatible Materials: Strong oxidants.[5][6][7]

e Hazardous Decomposition Products: When heated to decomposition, it emits toxic fumes of
hydrogen chloride.[5][6][9]

Section 10: Fire-Fighting Measures

o Combustibility: The substance is combustible.[5][7]

o Suitable Extinguishing Media: Use foam, dry powder, or carbon dioxide.[5][7] Fires can also
be controlled with a dry chemical or Halon extinguisher.[9][10]

o Specific Hazards: Gives off irritating or toxic fumes (or gases) in a fire.[5][7] Hazardous
combustion products include carbon monoxide, carbon dioxide, and hydrogen chloride gas.

[6]

» Protective Equipment: In case of fire, wear a self-contained breathing apparatus and full
protective gear.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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